Cas no 509076-65-7 (Pyridine, 3-(3-chlorophenoxy)-4-nitro-, 1-oxide)

• Product Name: Pyridine, 3-(3-chlorophenoxy)-4-nitro-, 1-oxide
• CAS No: 509076-65-7
• MF: C₁₁H₇ClN₂O₄
• MW: 266.637281656265
• CID: 363777
• PubChem ID: 11207863
• Update Time: 2025-04-19

Pyridine, 3-(3-chlorophenoxy)-4-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(3-chlorophenoxy)-4-nitro-, 1-oxide
• 3-(3-chlorophenoxy)-4-nitro-1-oxidopyridin-1-ium
• 509076-65-7
• HPDZPYLPKWOQJT-UHFFFAOYSA-N
• DTXSID30458818
• SCHEMBL4381239
• 4-nitro-3-(3-chlorophenoxy)-pyridine N-oxide

• Inchi： 1S/C11H7ClN2O4/c12-8-2-1-3-9(6-8)18-11-7-13(15)5-4-10(11)14(16)17/h1-7H
• InChI Key： HPDZPYLPKWOQJT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC1C=[N+](C=CC=1[N+](=O)[O-])[O-]

Computed Properties

• Exact Mass: 266.00951
• Monoisotopic Mass: 266.0094344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• PSA: 79.31